Cas no 2228451-07-6 (3-amino-1-3-(4-fluorophenyl)-1H-pyrazol-4-ylpropan-1-one)

• Product Name: 3-amino-1-3-(4-fluorophenyl)-1H-pyrazol-4-ylpropan-1-one
• CAS No: 2228451-07-6
• MF: C₁₂H₁₂FN₃O
• MW: 233.241585731506
• CID: 6552119
• PubChem ID: 165864003
• Update Time: 2025-07-26

3-amino-1-3-(4-fluorophenyl)-1H-pyrazol-4-ylpropan-1-one Chemical and Physical Properties

Names and Identifiers

• 3-amino-1-3-(4-fluorophenyl)-1H-pyrazol-4-ylpropan-1-one
• 2228451-07-6
• 3-amino-1-[3-(4-fluorophenyl)-1H-pyrazol-4-yl]propan-1-one
• EN300-1774490

• Inchi： 1S/C12H12FN3O/c13-9-3-1-8(2-4-9)12-10(7-15-16-12)11(17)5-6-14/h1-4,7H,5-6,14H2,(H,15,16)
• InChI Key： DIUDRTPXKBYZHP-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C1=C(C=NN1)C(CCN)=O

Computed Properties

• Exact Mass: 233.09644018g/mol
• Monoisotopic Mass: 233.09644018g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 71.8Ų

Additional information on 3-amino-1-3-(4-fluorophenyl)-1H-pyrazol-4-ylpropan-1-one

Introduction to 3-amino-1-3-(4-fluorophenyl)-1H-pyrazol-4-ylpropan-1-one (CAS No. 2228451-07-6)

3-amino-1-3-(4-fluorophenyl)-1H-pyrazol-4-ylpropan-1-one is a structurally intriguing compound that has garnered significant attention in the field of medicinal chemistry due to its potential biological activity and synthetic utility. This heterocyclic molecule, characterized by a pyrazole core appended with an amine and a fluorophenyl substituent, represents a promising scaffold for the development of novel therapeutic agents. The presence of the fluorine atom at the para position of the phenyl ring not only enhances the lipophilicity of the molecule but also modulates its electronic properties, making it an attractive candidate for further exploration in drug discovery.

The compound's molecular structure, featuring a pyrazol-4-ylpropan-1-one moiety, suggests potential interactions with biological targets such as enzymes and receptors. The amine group provides a site for further functionalization, enabling the attachment of additional pharmacophores or modifications to optimize its pharmacokinetic and pharmacodynamic profiles. This flexibility makes 3-amino-1-3-(4-fluorophenyl)-1H-pyrazol-4-ylpropan-1-one a versatile building block for medicinal chemists seeking to design innovative small-molecule drugs.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between this compound and biological targets. Studies have demonstrated that the fluorophenyl ring can engage in π-stacking interactions with aromatic residues in proteins, while the pyrazole core may interact with hydrophobic pockets or bind to specific enzyme active sites. These insights have guided the optimization of analogs to enhance binding affinity and selectivity.

In addition to its structural features, 3-amino-1-3-(4-fluorophenyl)-1H-pyrazol-4-ylpropan-1-one has been investigated for its potential role in addressing various therapeutic challenges. Research has highlighted its inhibitory activity against certain kinases and other enzymes implicated in diseases such as cancer and inflammation. The fluorine substituent, known for its ability to modulate metabolic stability and binding affinity, has been particularly valuable in enhancing the drug-like properties of this compound.

The synthesis of 3-amino-1-3-(4-fluorophenyl)-1H-pyrazol-4-ylpropan-1-one involves multi-step organic transformations that showcase the ingenuity of synthetic chemists. Key steps typically include condensation reactions to form the pyrazole ring, followed by functionalization at the amine and phenyl positions. The introduction of the fluorine atom often requires specialized reagents or techniques to ensure high yield and purity. These synthetic strategies highlight the compound's complexity and the skill required to produce it in sufficient quantities for further study.

One notable application of this compound has been in the development of probes for biochemical assays. Its well-defined structure allows researchers to use it as a tool compound to investigate enzyme mechanisms or screen libraries for new inhibitors. Such applications underscore its importance not only as a potential drug candidate but also as a valuable research tool in academic and industrial settings.

The pharmacological profile of 3-amino-1-3-(4-fluorophenyl)-1H-pyrazol-4-ylpropan-1-one is further enhanced by its solubility characteristics, which can be modulated through structural modifications. Optimizing solubility is crucial for drug development, as it impacts bioavailability and formulation. By fine-tuning substituents such as the length or nature of side chains attached to the pyrazole ring, chemists can achieve desirable solubility profiles while maintaining biological activity.

Future directions in research may explore derivatives of 3-amino-1-3-(4-fluorophenyl)-1H-pyrazol-4-ylpropan-1-one that exhibit improved efficacy or reduced toxicity. Advances in biocatalysis and flow chemistry may also enable more efficient synthesis routes, reducing costs and environmental impact. The integration of machine learning tools into drug discovery processes could accelerate the identification of promising analogs based on large datasets containing structural and activity information.

The broader significance of this compound lies in its contribution to our understanding of heterocyclic chemistry and its potential applications in medicine. As research continues, new insights into its mechanisms of action and interactions with biological systems will emerge, paving the way for novel therapeutic interventions. The combination of computational modeling, synthetic chemistry, and pharmacological studies ensures that compounds like 3-amino-1-3-(4-fluorophenyl)-1H-pyrazol-4-ylopaneone (CAS No. 2228451–07–6) will remain at forefronts of scientific inquiry.